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Compound of Interest

Compound Name: Metrafenone

Cat. No.: B1676525

Metrafenone, a benzophenone fungicide, is a key active ingredient in the management of
powdery mildew across a variety of crops. Its primary mode of action involves the inhibition of
mycelial growth, leaf penetration, haustoria formation, and sporulation.[1] While Metrafenone
is available in different formulations, the suspension concentrate (SC) is the most
predominantly studied and commercially available, often marketed under the brand name
Vivando®.[2][3][4] This guide provides a comprehensive comparison of the field efficacy of
Metrafenone, focusing on the well-documented SC formulation and offering insights into the
characteristics of other potential formulations.

Performance of Metrafenone Suspension
Concentrate (SC) in Field Trials

Field studies have consistently demonstrated the high efficacy of Metrafenone suspension
concentrate (SC) formulations in controlling powdery mildew on various crops, particularly
grapes and cucurbits.[5] The SC formulation contains 500 g/L of Metrafenone and has shown
disease control comparable to industry standards.[5]

Table 1: Summary of Metrafenone SC Formulation Efficacy in Field Trials
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Target Application .
Crop Efficacy Reference
Pathogen Rate
Erysiphe necator 20 mL
Il+++ll (Very
Grapes (Powdery product/100L ) [5][6]
) ] effective)
Mildew) water (dilute)
) Significant
Erysiphe necator ) o
0.34 kg ai/ha (3 reduction in
Grapes (Powdery o ) [3]
] applications) disease
Mildew) o
incidence
Podosphaera
_ . 150-300 mL _
Cucurbits xanthii (Powdery Good efficacy [5]
) product/ha
Mildew)

It is important to note that instances of reduced efficacy have been reported in specific regions,
such as Northern Italy, which were attributed to the development of pathogen resistance rather
than a failure of the formulation itself.[7]

Experimental Protocols for Field Evaluation

The assessment of fungicide efficacy in field trials follows a structured methodology to ensure
reliable and comparable results. The following protocol outlines a typical experimental design
for evaluating Metrafenone SC formulations.

Experimental Design

 Trial Layout: Randomized Complete Block Design (RCBD) with multiple replications (typically
3-4) to minimize the effects of field variability.

e Plot Size: Standardized plot sizes are used, with treatments applied to designated areas.

o Control Groups: Inclusion of an untreated control group is essential for baseline comparison.
A standard fungicide with known efficacy against the target pathogen is often included as a
positive control.

Treatment Application
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Formulation: Metrafenone Suspension Concentrate (SC), typically at a concentration of 500
g/L.

Application Equipment: Motorized knapsacks or tractor-mounted sprayers equipped with
calibrated nozzles to ensure uniform coverage.[3]

Application Volume: Varies depending on the crop and growth stage, generally ranging from
300 to 700 liters per hectare.[3]

Application Timing: Applications are typically initiated prior to disease onset (preventative) or
at the first signs of disease (curative). The timing often coincides with specific crop growth
stages, such as early or late flowering.[5]

Application Frequency: Multiple applications are common, with intervals of 6 to 8 days,
depending on disease pressure and environmental conditions.[3]

Data Collection and Analysis

Disease Assessment: Disease incidence and severity are periodically assessed on leaves,
stems, and fruit. This is often done by visual estimation of the percentage of tissue affected
by the pathogen.

Yield Data: At the end of the growing season, crop yield and quality parameters are
measured to determine the impact of the fungicide treatments.

Residue Analysis: Samples of the harvested crop may be collected for residue analysis to
ensure compliance with regulatory limits. Analytical methods such as QUEChERS and
Method 535/3 are commonly used for this purpose.[3]

Statistical Analysis: The collected data is subjected to statistical analysis (e.g., ANOVA) to
determine significant differences between treatments.

Experimental Workflow Diagram
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Caption: Workflow of a typical field trial for evaluating fungicide efficacy.
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Formulation Comparison: Suspension Concentrate
(SC) vs. Emulsifiable Concentrate (EC)

While direct comparative field data for different Metrafenone formulations is not publicly

available, understanding the general characteristics of SC and Emulsifiable Concentrate (EC)

formulations can provide valuable insights for researchers.

Table 2: General Comparison of SC and EC Formulations

Characteristic

Suspension Concentrate
(SC)

Emulsifiable Concentrate
(EC)

Solid active ingredient

Liquid active ingredient

Composition ] ] dissolved in a solvent with
dispersed in water. -
emulsifiers.
Solvent Water-based, generally lower Organic solvent-based, may
olven
phytotoxicity risk. have higher phytotoxicity risk.
) Generally good stability, but
- Can be prone to settling over -
Stability ) ] o can be sensitive to
time, requires good agitation. _
temperature fluctuations.
No dust, non-flammable, )
) ) Flammable solvent, potential
Handling generally considered safer for o
] for odor and skin irritation.
applicators.
. . Can sometimes cause
o Generally compatible with _ _
Tank Mixing ] flocculation of other tank-mix
other formulations.
partners.
) Can be enhanced with built-in Good coverage and spreading
Efficacy

adjuvants.

due to solvent and emulsifiers.

In conclusion, the suspension concentrate formulation of Metrafenone has been extensively

evaluated and proven to be highly effective for the control of powdery mildew in various crops.

While a direct comparison with other formulations like emulsifiable concentrates in field trials is

not readily available in the public domain, the inherent properties of SC formulations, such as

their water-based nature and safety profile, make them a widely adopted choice in modern
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agriculture. Future research comparing the field performance of different Metrafenone
formulations would be beneficial to further optimize disease management strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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